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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-methylaniline

Cat. No.: B8465793

Technical Guide on 2-Chloro-4-methylaniline

A Note on the Target Compound: Initial searches for "2-(Chloromethyl)-4-methylaniline" did
not yield a specific CAS number or sufficient technical data for a comprehensive guide. This
compound is structurally distinct from the more widely documented 2-Chloro-4-methylaniline.
This guide will, therefore, focus on the latter, providing an in-depth overview for researchers,
scientists, and drug development professionals.

Chemical Identity of 2-Chloro-4-methylaniline

CAS Number: 615-65-6[1][2]

Synonyms: 2-Chloro-p-toluidine, 4-Amino-3-chlorotoluene[1]

Molecular Formula: C7HsCIN[1][2]

Molecular Weight: 141.60 g/mol [1]

Physicochemical and Safety Data

The following table summarizes key quantitative data for 2-Chloro-4-methylaniline.
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Property Value Reference(s)

Physical Form Liquid [1]

Colorless to pale yellow or red
Appearance o [2]
to green clear liquid

Boiling Point 223-225 °C (lit.) [1]
Melting Point 7 °C (lit.) [1]
Density 1.151 g/mL at 25 °C (lit.) [1]
Refractive Index n20/D 1.575 (lit.) [1]
Solubility Soluble in methanol. [11[2]
Flash Point 99 °C (210.2 °F) - closed cup [1]

Applications in Research and Drug Development

2-Chloro-4-methylaniline serves as a crucial intermediate in the synthesis of a variety of
compounds, particularly in the pharmaceutical and agrochemical industries.[2] Its chemical
structure allows it to be a versatile building block for more complex molecules.[2][3]

Notably, it is used as an intermediate in the preparation of reverse transcriptase inhibitors for
HIV-1. It is also a precursor for various drug molecules, including antibiotics, anti-inflammatory
drugs, and analgesics.[3] In addition to pharmaceuticals, it is utilized in the synthesis of dyes
and can be used to create certain polymer or functional materials.[2][3]

Experimental Protocols
Synthesis of 2-Chloro-4-methylaniline

A common synthetic route to 2-Chloro-4-methylaniline involves the chlorination of N-acetyl-p-
toluidine followed by deprotection.

Materials:

e N-acetyl-p-toluidine
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Chlorinating agent (e.g., sulfuryl chloride)

Solvent (e.g., acetic acid)

Hydrochloric acid

Sodium hydroxide

Procedure:

e Dissolve N-acetyl-p-toluidine in a suitable solvent such as acetic acid in a reaction flask.
e Cool the mixture in an ice bath.

» Slowly add the chlorinating agent to the cooled solution while stirring.

» After the addition is complete, allow the reaction to proceed at a controlled temperature until
completion, monitored by a technique like Thin Layer Chromatography (TLC).

e Pour the reaction mixture into water to precipitate the chlorinated intermediate.

o Filter and wash the precipitate.

e Hydrolyze the intermediate by heating with hydrochloric acid.

o Neutralize the solution with sodium hydroxide to obtain 2-Chloro-4-methylaniline.

o Extract the product with an organic solvent, dry the organic layer, and purify by distillation.

Application in the Synthesis of a Diazocine Derivative

Materials:
¢ 4-Chloro-2-methylaniline (an isomer, for which a specific synthesis was found)
o Paraformaldehyde

e Toluene
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o Catalyst (as specified in the literature)

Procedure:

 In areaction flask, combine 4-Chloro-2-methylaniline and paraformaldehyde in toluene.
o Add the appropriate catalyst.

» Heat the mixture to reflux and maintain for the time specified in the relevant literature,
monitoring the reaction by TLC.

e Upon completion, cool the reaction mixture.
* Remove the solvent under reduced pressure.

 Purify the resulting crude product, 2,8-dichloro-4,10-dimethyl-6H,12H-5,11-
methanodibenzo[b,f]-diazocine, using column chromatography or recrystallization.

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of a
derivative from an aniline precursor.
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General Synthesis Workflow
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Caption: A generalized workflow for the synthesis and purification of 2-Chloro-4-methylaniline.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8465793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8465793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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